(3-Methoxy-2-methylphenyl)methanol
Cat. No. B1315908
M. Wt: 152.19 g/mol
InChI Key: CRKISCPFEDTNCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06265422B1
Procedure details
A suspension of 4.5 g (0.118 mol) of lithium aluminum hydride in 100 mL of THF was treated dropwise with a solution of 14.22 g (78.9 mmol) of methyl 3-methoxy-2-methylbenzoate in 120 mL of THF. The mixture was heated at reflux for 2.5 hours, then cautiously decomposed with 1N H2SO4. The mixture was extracted with EtOAc, and the EtOAc washed with dilute HCl, H2O, saturated NaHCO3, and saturated NaCl. Drying over MgSO4 and removal of the solvent under reduced pressure left 11.5 g (95.8% yield) of the product as a tan solid, mp 63-64° C. The structure was confirmed by NMR and mass spectroscopy. MS m/z 153 (M+H+).
Identifiers
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REACTION_CXSMILES
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[H-].[Al+3].[Li+].[H-].[H-].[H-].[CH3:7][O:8][C:9]1[C:10]([CH3:19])=[C:11]([CH:16]=[CH:17][CH:18]=1)[C:12](OC)=[O:13].OS(O)(=O)=O>C1COCC1>[CH3:7][O:8][C:9]1[C:10]([CH3:19])=[C:11]([CH2:12][OH:13])[CH:16]=[CH:17][CH:18]=1 |f:0.1.2.3.4.5|
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Inputs
Step One
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Name
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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14.22 g
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Type
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reactant
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Smiles
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COC=1C(=C(C(=O)OC)C=CC1)C
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2.5 hours
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Duration
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2.5 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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the EtOAc washed with dilute HCl, H2O, saturated NaHCO3, and saturated NaCl
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Drying over MgSO4 and removal of the solvent under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC=1C(=C(C=CC1)CO)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.5 g | |
| YIELD: PERCENTYIELD | 95.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
